3-hydroxy-N-(4-methylphenyl)benzamide
Description
3-hydroxy-N-(4-methylphenyl)benzamide is a chemical compound that belongs to the class of amides. It is also known as 4'-methyl-3-hydroxybenzanilide or MHA. This compound has been the subject of numerous scientific studies due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-hydroxy-N-(4-methylphenyl)benzamide, focusing on six unique fields:
Pharmaceutical Development
3-Hydroxy-N-(4-methylphenyl)benzamide is a valuable compound in pharmaceutical research due to its potential therapeutic properties. It serves as a building block for synthesizing various drug candidates, particularly in the development of anti-inflammatory and analgesic medications. Its structural features allow for modifications that can enhance drug efficacy and reduce side effects .
Cancer Research
In cancer research, 3-hydroxy-N-(4-methylphenyl)benzamide is studied for its potential anti-cancer properties. Researchers investigate its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation. This compound’s unique structure makes it a candidate for developing targeted cancer therapies that can selectively kill cancer cells while sparing healthy tissues .
Biochemical Studies
This compound is used in biochemical studies to understand enzyme interactions and inhibition mechanisms. Its structure allows it to act as a probe in enzyme assays, helping researchers elucidate the roles of various enzymes in metabolic pathways. This application is crucial for developing enzyme inhibitors that can be used as drugs or research tools .
Material Science
In material science, 3-hydroxy-N-(4-methylphenyl)benzamide is explored for its potential use in creating novel materials with specific properties. Its ability to form stable complexes with metals and other compounds makes it useful in designing new materials for electronic, optical, and catalytic applications. Researchers study its interactions with different substrates to develop materials with enhanced performance .
properties
IUPAC Name |
3-hydroxy-N-(4-methylphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2/c1-10-5-7-12(8-6-10)15-14(17)11-3-2-4-13(16)9-11/h2-9,16H,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTWBIHKNVHUCSO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-hydroxy-N-(4-methylphenyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,4-Dihydro-1H-pyrimido[6,1-c][1,4]oxazine-6,8-dione](/img/structure/B2473340.png)
![3-((1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile](/img/structure/B2473342.png)
![4-[(2,2,2-Trifluoroethoxy)methyl]aniline hydrochloride](/img/structure/B2473347.png)
![5-{[2-(4-chlorophenoxy)phenyl]methylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B2473351.png)
![2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl 3-nitrobenzoate](/img/structure/B2473355.png)
![2,4-dichloro-N-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B2473357.png)
![N-cyclohexyl-2-[2-[(3-methyl-1,3-benzothiazol-2-ylidene)amino]-2-oxoethyl]sulfanylacetamide](/img/structure/B2473361.png)